6-Ethynylnicotinonitrile

• IUPAC Name: 6-ethynylpyridine-3-carbonitrile
• InChI: InChI=1S/C8H4N2/c1-2-8-4-3-7(5-9)6-10-8/h1,3-4,6H
• InChI Key: AVVLYLFRULTXHA-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=NC=C(C=C1)C#N
• Molecular Formula: C8H4N2
• Molecular Weight: 128.13 g/mol

Description

6-Ethynylnicotinonitrile is a chemical compound with the CAS Number: 1211588-35-0. It has a molecular weight of 128.13 and its IUPAC name is this compound. It is a solid substance stored at a temperature of 2-8°C in a dry, sealed environment.

Molecular Structure Analysis

The molecular formula of this compound is C8H4N2. Its InChI Code is 1S/C8H4N2/c1-2-8-4-3-7(5-9)6-10-8/h1,3-4,6H and the InChI Key is AVVLYLFRULTXHA-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the search results.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 128.13. The storage temperature is normal and it should be kept sealed in a dry environment at 2-8°C.

Scientific Research Applications

Alzheimer's Disease Diagnosis

6-Ethynylnicotinonitrile derivatives, particularly fluorinated analogs like [18F]FDDNP, have been utilized in positron emission tomography (PET) imaging to identify and quantify neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This application aids in the diagnostic assessment and monitoring of Alzheimer's disease progress (Shoghi-Jadid et al., 2002).

Biotransformation and Biodegradation of Explosives

Research on the biodegradation and biotransformation of explosives has highlighted the potential role of this compound derivatives in managing environmental pollutants. Understanding the biochemical pathways of these compounds in microorganisms and plants is crucial for effective pollution control (Rylott et al., 2011).

Atmospheric and Combustion Chemistry

Studies on the reaction mechanisms between the Ethynyl radical and molecules like propanenitrile are important for understanding atmospheric chemistry and combustion processes. This compound derivatives can be products of these reactions, contributing valuable insights into the chemical dynamics of the atmosphere and combustion systems (Nguyễn Thị Minh Huệ et al., 2012).

Soil Nitrification Inhibition

2-Ethynylpyridine, a compound related to this compound, has been shown to be a potent inhibitor of nitrification in soil. This application is significant for agricultural practices, as it can help in controlling the nitrification of soil nutrients, improving fertilizer efficiency and reducing environmental impact (McCarty & Bremner, 1990).

Corrosion Inhibition

Pyridine derivatives, including those related to this compound, have been studied for their corrosion inhibitory effects on metals like steel in acidic environments. This has practical implications in industries where metal corrosion is a significant issue (Ansari et al., 2015).

Antiprotozoal Activity

Research on aza-analogues of furamidine, derived from this compound, has shown significant activity against protozoal infections like Trypanosoma and Plasmodium falciparum. This indicates potential applications in the development of new antiprotozoal drugs (Ismail et al., 2003).

Cellulose Synthase Inhibition in Plant Cells

Compounds like 2,6-Dichlorobenzonitrile, which are structurally related to this compound, have been used to study the inhibition of cellulose synthase in plant cells. This research provides insights into plant cell wall biosynthesis and potential applications in agriculture and bioengineering (Debolt et al., 2007).

Safety and Hazards

The safety information for 6-Ethynylnicotinonitrile includes several hazard statements: H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338. The signal word is “Warning” and it is represented by the GHS07 pictogram.

Relevant Papers The search results did not provide any specific papers related to this compound.